molecular formula C9H6BrNO3 B6163670 7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid CAS No. 1780041-87-3

7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid

Cat. No. B6163670
CAS RN: 1780041-87-3
M. Wt: 256.1
InChI Key:
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Description

“7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid” is a chemical compound with the CAS Number: 1780041-87-3 . It is a powder at room temperature .


Synthesis Analysis

The synthesis of benzoxazole derivatives has been extensively studied . A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized .


Molecular Structure Analysis

The molecular weight of “7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid” is 256.06 . The InChI Code is 1S/C9H6BrNO3/c1-4-11-7-3-5(9(12)13)2-6(10)8(7)14-4/h2-3H,1H3,(H,12,13) .


Chemical Reactions Analysis

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery .


Physical And Chemical Properties Analysis

“7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid” is a powder at room temperature .

Safety and Hazards

The compound has been classified under GHS07 for safety . The hazard statements include H302, H315, H319, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid involves the bromination of 2-methyl-1,3-benzoxazole followed by carboxylation of the resulting bromo compound.", "Starting Materials": [ "2-methyl-1,3-benzoxazole", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of 2-methyl-1,3-benzoxazole using bromine in diethyl ether to yield 7-bromo-2-methyl-1,3-benzoxazole", "Step 2: Dissolve 7-bromo-2-methyl-1,3-benzoxazole in sodium hydroxide solution", "Step 3: Bubble carbon dioxide gas through the solution to carboxylate the bromo compound", "Step 4: Acidify the solution with hydrochloric acid to precipitate the carboxylic acid", "Step 5: Filter and wash the precipitate with water to obtain 7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid" ] }

CAS RN

1780041-87-3

Product Name

7-bromo-2-methyl-1,3-benzoxazole-5-carboxylic acid

Molecular Formula

C9H6BrNO3

Molecular Weight

256.1

Purity

95

Origin of Product

United States

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